Octadeca-9,12-dienamide
Octadeca-9,12-dienamide
Linoleamide belongs to the class of organic compounds known as fatty amides. These are carboxylic acid amide derivatives of fatty acids, that are formed from a fatty acid and an amine. Thus, linoleamide is considered to be a fatty amide lipid molecule. Linoleamide is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. Linoleamide has been primarily detected in urine. Within the cell, linoleamide is primarily located in the membrane (predicted from logP) and cytoplasm. Linoleamide can be biosynthesized from linoleic acid.
Linoleamide is a fatty amide obtained from linoleic acid. It has a role as a human metabolite. It derives from a linoleic acid.
Linoleamide is a fatty amide obtained from linoleic acid. It has a role as a human metabolite. It derives from a linoleic acid.
Brand Name:
Vulcanchem
CAS No.:
3999-01-7
VCID:
VC0162930
InChI:
InChI=1S/C18H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H2,19,20)/b7-6-,10-9-
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)N
Molecular Formula:
C18H33NO
Molecular Weight:
279.5 g/mol
Octadeca-9,12-dienamide
CAS No.: 3999-01-7
Reference Standards
VCID: VC0162930
Molecular Formula: C18H33NO
Molecular Weight: 279.5 g/mol
CAS No. | 3999-01-7 |
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Product Name | Octadeca-9,12-dienamide |
Molecular Formula | C18H33NO |
Molecular Weight | 279.5 g/mol |
IUPAC Name | (9Z,12Z)-octadeca-9,12-dienamide |
Standard InChI | InChI=1S/C18H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H2,19,20)/b7-6-,10-9- |
Standard InChIKey | SFIHQZFZMWZOJV-HZJYTTRNSA-N |
Isomeric SMILES | CCCCC/C=C\C/C=C\CCCCCCCC(=O)N |
SMILES | CCCCCC=CCC=CCCCCCCCC(=O)N |
Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)N |
Description | Linoleamide belongs to the class of organic compounds known as fatty amides. These are carboxylic acid amide derivatives of fatty acids, that are formed from a fatty acid and an amine. Thus, linoleamide is considered to be a fatty amide lipid molecule. Linoleamide is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. Linoleamide has been primarily detected in urine. Within the cell, linoleamide is primarily located in the membrane (predicted from logP) and cytoplasm. Linoleamide can be biosynthesized from linoleic acid. Linoleamide is a fatty amide obtained from linoleic acid. It has a role as a human metabolite. It derives from a linoleic acid. |
Synonyms | (9Z,12Z)-octadeca-9,12-dien-1-amide 9,12-octadecadienamide linoleamide linoleic acid amide |
Reference | 1.Farrell, E.K.,Chen, Y.,Barazanji, M., et al. Primary fatty acid amide metabolism: Conversion of fatty acids and an ethanolamine in N18TG2 and SCP cells. J. Lipid. Res. 53(2), 247-256 (2012). |
PubChem Compound | 6435901 |
Last Modified | Nov 11 2021 |
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